Cas no 31612-63-2 ((2R)-3,3-dimethylbutane-1,2-diol)

• Product Name: (2R)-3,3-dimethylbutane-1,2-diol
• CAS No: 31612-63-2
• Molecular Formula: C₆H₁₄O₂
• Molecular Weight: 118.17416
• MDL: MFCD00211254
• CID: 292996
• PubChem ID: 6951685

(2R)-3,3-dimethylbutane-1,2-diol Properties

Names and Identifiers

• 1,2-Butanediol, 3,3-dimethyl-, (R)-
• (S)-(+)-3,3-dimethyl-1,2-butanediol
• (2S)-3,3-dimethylbutane-1,2-diol
• (2S)-3,3-dimethyl-butane-1,2-diol
• (S)-2-(tert-butyl)-1,2-ethanediol
• (S)-3,3-dimethylbutane-1,2-diol
• (S)-3,3-dimethyl-butane-1,2-diol
• 3,3-dimethyl-1,2-butanediol
• (2R)-3,3-dimethylbutane-1,2-diol
• EN300-2009718
• (r)-3,3-dimethyl-1,2-butanediol
• SCHEMBL6477693
• 31612-63-2
• (R)-3,3-Dimethylbutane-1,2-diol

• MDL： MFCD00211254
• InChIKey： YVHAOWGRHCPODY-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H14O2/c1-6(2,3)5(8)4-7/h5,7-8H,4H2,1-3H3
• SMILES： CC(C)(C)C(O)CO

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 118.099379685g/mol
• Heavy Atom Count: 8
• Complexity: 63.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.38570
• PSA: 40.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols